Cas no 68827-40-7 (1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde)

1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde structure
68827-40-7 structure
Product Name:1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde
CAS No:68827-40-7
MF:C12H11ClN2O
MW:234.68154168129
CID:392551
PubChem ID:2435373
Update Time:2025-04-19

1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-(phenylmethyl)-
    • 1-benzyl-5-chloro-3-methylpyrazole-4-carbaldehyde
    • 5-Chloro-3-methyl-1-(phenylmethyl)-1H-pyrazole-4-carboxaldehyde
    • 1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde
    • T0517-6127
    • Z56922064
    • SCHEMBL964648
    • 1-benzyl-5-chloro-4-formyl-3-methylpyrazole
    • EN300-04834
    • DTXSID60368658
    • 68827-40-7
    • AKOS001053131
    • A898170
    • Inchi: 1S/C12H11ClN2O/c1-9-11(8-16)12(13)15(14-9)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3
    • InChI Key: SCAUOTJMDXPTOZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C(C)=NN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.0559907g/mol
  • Monoisotopic Mass: 234.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.068 g/l) (25 º C),

1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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